![molecular formula C17H14F3N7O2 B6588047 2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)pyrazine CAS No. 1235241-45-8](/img/structure/B6588047.png)
2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a novel derivative of pyrazine . Pyrazine is an important class of six-membered nitrogen-based heterocycles, which are well known for their utility in rational drug design . This compound has been designed and synthesized for its potential anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
Synthesis Analysis
The synthesis of this compound involves the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine hydrochloride with an array of isocyanates in the presence of triethylamine . All the target compounds were synthesized in excellent yields under mild reaction conditions .Molecular Structure Analysis
The molecular structure of this compound is derived from pyrazine, which is a six-membered ring containing two nitrogen atoms . The compound also contains a trifluoromethyl group, an oxadiazol group, and a piperazine carbonyl group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the treatment of a triazolo pyrazine derivative with isocyanates . Further chemical reactions may be involved in the formation of the final compound, but specific details are not provided in the available literature .Physical And Chemical Properties Analysis
Specific physical and chemical properties of this compound, such as melting point, boiling point, and density, are not provided in the available literature .Future Directions
Mechanism of Action
Target of Action
The primary target of this compound is the Transient Receptor Potential Vanilloid 1 (TRPV1) . TRPV1 is a non-selective cation channel that is considered to play a fundamental role in the modulation of pain signals and heat sensation .
Mode of Action
The compound acts as an antagonist of the TRPV1 receptor . By binding to this receptor, it prevents the activation of the receptor by its agonists, thereby inhibiting the subsequent signal transduction pathways .
Biochemical Pathways
The inhibition of TRPV1 by this compound affects several biochemical pathways. TRPV1 is involved in the transmission of pain signals, and its inhibition can lead to an attenuation of these signals . This can result in an analgesic effect, reducing the perception of pain .
Result of Action
The antagonistic action of this compound on the TRPV1 receptor can lead to a reduction in pain perception, providing potential therapeutic benefits in conditions associated with pain . Additionally, it has been suggested that this compound may have potential applications in the treatment of cough, as TRPV1 plays a role in modulating the cough reflex .
properties
IUPAC Name |
pyrazin-2-yl-[4-[5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N7O2/c18-17(19,20)16-24-14(25-29-16)11-1-2-13(23-9-11)26-5-7-27(8-6-26)15(28)12-10-21-3-4-22-12/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWJZTSXKKFRLJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=C(C=C2)C3=NOC(=N3)C(F)(F)F)C(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.